Cas no 1055956-96-1 ((4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine)
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-6,8-DIMETHYLCHROMAN-4-AMINE
- (4R)-6,8-Dimethyl-3,4-dihydro-2H-chromen-4-amine
- (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
-
- Inchi: 1S/C11H15NO/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h5-6,10H,3-4,12H2,1-2H3/t10-/m1/s1
- InChI Key: KMICWNIEVDQIJO-SNVBAGLBSA-N
- SMILES: O1CC[C@H](C2C=C(C)C=C(C)C1=2)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1692956-0.05g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 0.05g |
$816.0 | 2023-09-20 | ||
| Enamine | EN300-1692956-0.1g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 0.1g |
$855.0 | 2023-09-20 | ||
| Enamine | EN300-1692956-0.25g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 0.25g |
$893.0 | 2023-09-20 | ||
| Enamine | EN300-1692956-0.5g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 0.5g |
$933.0 | 2023-09-20 | ||
| Enamine | EN300-1692956-1.0g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1692956-2.5g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 2.5g |
$1903.0 | 2023-09-20 | ||
| Enamine | EN300-1692956-5.0g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1692956-10.0g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1692956-1g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 1g |
$971.0 | 2023-09-20 | ||
| Enamine | EN300-1692956-5g |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine |
1055956-96-1 | 5g |
$2816.0 | 2023-09-20 |
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
Research Brief on (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 1055956-96-1): Recent Advances and Applications
The compound (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 1055956-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.
Recent studies have highlighted the chiral specificity of (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine, with the (4R)-configuration exhibiting enhanced bioactivity compared to its stereoisomers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective modulator of serotonin receptors, particularly 5-HT1A and 5-HT2A, suggesting potential applications in neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier with high efficiency further underscores its therapeutic promise.
In addition to its neurological applications, (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed its role as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound's unique benzopyran scaffold was found to interact with HDAC active sites, leading to apoptosis in several cancer cell lines, including breast and lung carcinomas.
The synthesis of (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine has also seen advancements. A 2024 publication in Organic Letters detailed an enantioselective synthetic route utilizing asymmetric hydrogenation, achieving a 98% enantiomeric excess (ee) and a 75% overall yield. This method addresses previous challenges in scalability and stereochemical purity, paving the way for larger-scale production and further pharmacological evaluation.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine. Recent pharmacokinetic studies indicate a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its stability. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.
In conclusion, (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 1055956-96-1) represents a versatile scaffold with broad therapeutic potential. Its dual activity in neurological and oncological contexts, coupled with recent synthetic advancements, positions it as a compelling candidate for future drug development. Ongoing research aims to elucidate its full mechanistic spectrum and translate these findings into clinical applications.
1055956-96-1 ((4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine) Related Products
- 90609-63-5(3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)
- 188198-38-1((4S)-3,4-Dihydro-2H-1-benzopyran-4-amine)
- 81811-56-5(Restriction Endonuclease Msp I (high conc.))
- 191608-11-4(6-Methylchroman-4-amine hydrochloride)
- 53981-38-7(Chroman-4-amine)
- 1018978-90-9((4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-amine)
- 638220-39-0(6-Methyl-chroman-4-ylamine)
- 210488-55-4((4R)-chroman-4-amine)
- 191608-12-5(8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)
- 1035093-81-2((4S)-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)